3-(2-pyridyl)-6-[2-(2-pyridyl)ethyl]isothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione

• IUPAC Name: 3-pyridin-2-yl-6-(2-pyridin-2-ylethyl)-4H-[1,2]thiazolo[4,5-d]pyrimidine-5,7-dione
• InChI: InChI=1S/C17H13N5O2S/c23-16-15-14(13(21-25-15)12-6-2-4-9-19-12)20-17(24)22(16)10-7-11-5-1-3-8-18-11/h1-6,8-9H,7,10H2,(H,20,24)
• InChI Key: AIKAPZOWGJGKIE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CCN2C(=O)C3=C(C(=NS3)C4=CC=CC=N4)NC2=O
• Molecular Formula: C17H13N5O2S
• Molecular Weight: 351.4 g/mol

Description

The compound “3-(2-pyridyl)-6-[2-(2-pyridyl)ethyl]isothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione” is a complex organic molecule that contains several functional groups including pyridyl groups, an isothiazolo group, and a pyrimidine dione group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The isothiazolo and pyrimidine rings would likely contribute to the rigidity of the molecule, while the pyridyl groups could potentially participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple ring structures could impact its solubility and stability.

Scientific Research Applications

Heterocyclic Compound Synthesis

• Synthesis of Pyrido[3′,2′4,5]Thieno[2,3-e][1,2,4]Triazolo[4,3-a]Pyrimidin-5(4H)-ones

  : A study described the preparation of new pyrido[3′,2′:4,5]thieno[2,3-e]-[1,2,4]triazolo[4,3-a] pyrimidin-5(4H)-ones through a series of heterocyclization reactions, highlighting the synthetic versatility of pyridine and thieno derivatives in creating complex heterocyclic frameworks, which could have implications for the design and synthesis of compounds similar to the one of interest (Davoodnia, Bakavoli, Mohseni, & Tavakoli-Hoseini, 2008).

• Isothiazolopyrimidines as Anticancer Agents : Another research focused on the synthesis and biological evaluation of derivatives of 5-amino-3-methylisothiazolo[5,4-d]pyrimidine-4-dione, demonstrating significant anticancer activity against several cancer cell lines. This suggests that modifications of the isothiazolopyrimidine core could yield potent anticancer agents, potentially relevant to the compound (Machoń, Wieczorek, & Mordarski, 1987).

Antiviral and Antitumor Activities

• Antiviral and Antitumor Heterocycles : Research into 2H-[1,2,3]Triazolo[4,5-d]pyrimidines and 1H-, 2H-, and 3H-[1,2,3]Triazolo[4,5-d]pyrimidin-5(4H)-one-7(6H)-thiones revealed their synthesis and evaluation for antiviral and antitumor activities. This study indicates the potential for isothiazolopyrimidine derivatives to be developed as therapeutic agents due to their biological activity (Islam & Nagamatsu, 2006).

Supramolecular Chemistry

• Supramolecular Assemblies Involving Pyrimidine Derivatives : A study explored the synthesis of pyrimidine derivatives and their use in forming hydrogen-bonded supramolecular assemblies. Such compounds, including isothiazolopyrimidine derivatives, could be instrumental in developing advanced materials with specific structural and functional properties (Fonari, Simonov, Chumakov, Bocelli, Ganin, & Yavolovskii, 2004).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, the mechanism of action would depend on the specific biological target of the drug.